Cas no 90806-60-3 (5-Methoxyisoquinoline-1-carbonitrile)

• Product Name: 5-Methoxyisoquinoline-1-carbonitrile
• CAS No: 90806-60-3
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD23703376
• CID: 4304773
• PubChem ID: 13754284
• Update Time: 2025-06-10

5-Methoxyisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Isoquinolinecarbonitrile, 5-methoxy-
• 5-methoxyisoquinoline-1-carbonitrile
• 5-Methoxy-1-isoquinolinecarbonitrile (ACI)
• Isoquinaldonitrile, 5-methoxy- (6CI)
• AKOS022641616
• DB-118468
• 1-Cyano- 5-methoxyisoquinoline
• EN300-320477
• 1 -Cyano-5-methoxyisoquinoline
• 90806-60-3
• CS-0150295
• SCHEMBL754037
• BS-18232
• VGOWSNRVKZXKNM-UHFFFAOYSA-N
• 5-Methoxyisoquinoline-1-carbonitrile

• MDL： MFCD23703376
• Inchi： 1S/C11H8N2O/c1-14-11-4-2-3-8-9(11)5-6-13-10(8)7-12/h2-6H,1H3
• InChI Key： VGOWSNRVKZXKNM-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=C(C=CC=2)OC)C=CN=1

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 5-Methoxyisoquinoline-1-carbonitrile

Comprehensive Overview of 5-Methoxyisoquinoline-1-carbonitrile (CAS No. 90806-60-3): Properties, Applications, and Research Insights

5-Methoxyisoquinoline-1-carbonitrile (CAS No. 90806-60-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This isoquinoline derivative combines a methoxy group and a nitrile functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting kinase inhibitors and central nervous system (CNS) disorders, aligning with current trends in precision medicine.

The compound’s molecular formula, C₁₁H₈N₂O, and its methoxy-substituted isoquinoline scaffold contribute to its lipophilicity and binding affinity. These properties are critical for optimizing blood-brain barrier (BBB) permeability, a hot topic in neurodegenerative disease research. Recent studies highlight its role in developing Alzheimer’s disease therapeutics, where modulating amyloid-beta aggregation is a key focus. Additionally, its nitrile group offers reactivity for further derivatization, appealing to medicinal chemists designing small-molecule probes.

In agrochemical applications, 5-Methoxyisoquinoline-1-carbonitrile serves as a precursor for crop protection agents. Its structural motif is found in compounds targeting plant pathogens, addressing global demands for sustainable agriculture. With rising interest in green chemistry, researchers are investigating eco-friendly synthesis routes for this intermediate, such as catalytic C-H activation—a method frequently searched in academic databases.

Analytical characterization of CAS No. 90806-60-3 involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring purity for high-value applications. The compound’s stability under varying pH conditions also makes it suitable for formulation studies, another trending topic in pharmaceutical development. Regulatory compliance, including REACH and ICH guidelines, is rigorously assessed to meet industry standards.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable synthesis to meet research and industrial demands. Patent landscapes reveal growing IP activity around isoquinoline-based drugs, reflecting the compound’s strategic importance. As AI-driven drug discovery accelerates, 5-Methoxyisoquinoline-1-carbonitrile is increasingly featured in virtual screening libraries, bridging computational and experimental workflows.

Future directions include exploring its photophysical properties for material science applications, such as organic light-emitting diodes (OLEDs). This interdisciplinary potential positions CAS No. 90806-60-3 as a compound of enduring relevance across scientific domains.